![molecular formula C13H15N3O B7583928 5-(2-Azabicyclo[2.2.1]heptane-2-carbonyl)-1-methylpyrrole-3-carbonitrile](/img/structure/B7583928.png)
5-(2-Azabicyclo[2.2.1]heptane-2-carbonyl)-1-methylpyrrole-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(2-Azabicyclo[2.2.1]heptane-2-carbonyl)-1-methylpyrrole-3-carbonitrile, also known as AZD-9164, is a small molecule drug candidate developed by AstraZeneca. It belongs to the class of pyrrole-carbonitrile compounds and has shown potential in various scientific research applications.
Mechanism of Action
The exact mechanism of action of 5-(2-Azabicyclo[2.2.1]heptane-2-carbonyl)-1-methylpyrrole-3-carbonitrile is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in the inflammatory response. This leads to a reduction in the production of pro-inflammatory cytokines and chemokines, which in turn reduces inflammation.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines such as TNF-alpha, IL-1beta, and IL-6. It has also been shown to reduce the infiltration of immune cells into inflamed tissues. In addition, this compound has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-(2-Azabicyclo[2.2.1]heptane-2-carbonyl)-1-methylpyrrole-3-carbonitrile is its specificity for the target enzymes involved in the inflammatory response. This makes it a promising candidate for the treatment of inflammatory diseases, as it is less likely to have off-target effects. However, one limitation of this compound is that it has only been tested in preclinical models, and its efficacy and safety in humans are still unknown.
Future Directions
There are several potential future directions for the research and development of 5-(2-Azabicyclo[2.2.1]heptane-2-carbonyl)-1-methylpyrrole-3-carbonitrile. One direction is to further investigate its potential use in the treatment of inflammatory diseases such as inflammatory bowel disease and rheumatoid arthritis. Another direction is to explore its potential use in the treatment of cancer, particularly in combination with other anti-cancer drugs. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans, and to optimize its pharmacokinetic and pharmacodynamic properties.
Synthesis Methods
The synthesis of 5-(2-Azabicyclo[2.2.1]heptane-2-carbonyl)-1-methylpyrrole-3-carbonitrile involves a multi-step process that starts with the reaction of 2-aminocyclohexanone with methyl acrylate to form a bicyclic intermediate. This intermediate is then reacted with a nitrile compound to obtain the final product. The synthesis process has been optimized to achieve high yields and purity of the compound.
Scientific Research Applications
5-(2-Azabicyclo[2.2.1]heptane-2-carbonyl)-1-methylpyrrole-3-carbonitrile has been extensively studied for its potential use in the treatment of various diseases. It has been shown to have anti-inflammatory properties and has been tested in preclinical models of inflammatory bowel disease, rheumatoid arthritis, and psoriasis. This compound has also been investigated for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.
Properties
IUPAC Name |
5-(2-azabicyclo[2.2.1]heptane-2-carbonyl)-1-methylpyrrole-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O/c1-15-7-10(6-14)5-12(15)13(17)16-8-9-2-3-11(16)4-9/h5,7,9,11H,2-4,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRJDVGFIIMEFDS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=C1C(=O)N2CC3CCC2C3)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.